Cas no 41821-48-1 (Piperidine, 1-(2-chloropropyl)-, hydrochloride)

Piperidine, 1-(2-chloropropyl)-, hydrochloride is a hydrochloride salt derivative of a substituted piperidine compound. This chemical features a chloropropyl group at the 1-position of the piperidine ring, enhancing its reactivity for further synthetic modifications. The hydrochloride form improves stability and solubility in aqueous and polar solvents, making it suitable for pharmaceutical and organic synthesis applications. Its structural framework is valuable as an intermediate in the preparation of bioactive molecules, including potential pharmacophores. The compound’s well-defined reactivity and compatibility with various reaction conditions make it a versatile building block in medicinal chemistry and drug discovery. Proper handling and storage are recommended due to its hygroscopic nature.
Piperidine, 1-(2-chloropropyl)-, hydrochloride structure
41821-48-1 structure
Product Name:Piperidine, 1-(2-chloropropyl)-, hydrochloride
CAS No:41821-48-1
MF:C8H17Cl2N
MW:198.133280515671
CID:3979832
PubChem ID:18009162
Update Time:2025-05-28

Piperidine, 1-(2-chloropropyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-(2-chloropropyl)-, hydrochloride
    • 41821-48-1
    • 1-(2-chloropropyl)piperidinehydrochloride
    • 1-(2-chloropropyl)piperidine hydrochloride
    • SCHEMBL2747269
    • Inchi: 1S/C8H16ClN.ClH/c1-8(9)7-10-5-3-2-4-6-10;/h8H,2-7H2,1H3;1H
    • InChI Key: NNZSXTBTBMKVHD-UHFFFAOYSA-N
    • SMILES: C(N1CCCCC1)C(Cl)C.Cl

Computed Properties

  • Exact Mass: 197.0738049Da
  • Monoisotopic Mass: 197.0738049Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 89.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų

Piperidine, 1-(2-chloropropyl)-, hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A129005799-5g
1-(2-Chloropropyl)piperidine hydrochloride
41821-48-1 97%
5g
$676.70 2023-09-01
Alichem
A129005799-10g
1-(2-Chloropropyl)piperidine hydrochloride
41821-48-1 97%
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$1061.50 2023-09-01
Alichem
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1-(2-Chloropropyl)piperidine hydrochloride
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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1-(2-Chloropropyl)piperidine hydrochloride
41821-48-1 97%
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¥1729.0 2024-04-18

Additional information on Piperidine, 1-(2-chloropropyl)-, hydrochloride

Piperidine, 1-(2-chloropropyl)-, Hydrochloride (CAS 41821-48-1): Properties, Applications, and Market Insights

Piperidine, 1-(2-chloropropyl)-, hydrochloride (CAS 41821-48-1) is a specialized organic compound with a molecular formula of C8H17Cl2N. This derivative of piperidine is widely recognized for its unique chemical structure, featuring a chloropropyl substitution at the nitrogen position. The hydrochloride salt form enhances its stability and solubility, making it valuable for various industrial and research applications.

The compound exhibits a white to off-white crystalline appearance under standard conditions. Its molecular weight is approximately 198.13 g/mol, and it demonstrates moderate solubility in polar solvents such as water, methanol, and ethanol. The presence of the chloropropyl group contributes to its reactivity, particularly in nucleophilic substitution reactions, which are often exploited in synthetic chemistry.

One of the key applications of Piperidine, 1-(2-chloropropyl)-, hydrochloride is in pharmaceutical research, where it serves as a versatile intermediate. Its structural features make it a valuable building block for the synthesis of more complex molecules, including potential therapeutic agents. Researchers have explored its use in developing compounds with biological activity, particularly in central nervous system (CNS) targeting molecules.

In material science, this piperidine derivative finds application as a modifier in polymer chemistry. The reactive chlorine atom allows for covalent attachment to polymer backbones, imparting specific properties to the resulting materials. Recent studies have investigated its potential in creating smart materials with responsive characteristics, aligning with current trends in sustainable and functional material development.

The compound's stability profile makes it suitable for various industrial processes. When handling Piperidine, 1-(2-chloropropyl)-, hydrochloride, standard laboratory precautions should be observed, including the use of personal protective equipment and proper ventilation. Storage recommendations typically include keeping the material in a cool, dry place away from incompatible substances.

Market analysis indicates growing interest in specialty piperidine derivatives, with CAS 41821-48-1 showing steady demand in research and development sectors. The global market for fine chemicals and pharmaceutical intermediates continues to expand, driven by increased investment in drug discovery and material innovation. This compound's unique properties position it well within these growing market segments.

Recent scientific literature highlights novel applications of 1-(2-chloropropyl)piperidine hydrochloride in catalysis and as a ligand in coordination chemistry. These emerging uses demonstrate the compound's versatility beyond its traditional roles. Researchers are particularly interested in its potential in asymmetric synthesis, a hot topic in modern organic chemistry.

Quality control for Piperidine, 1-(2-chloropropyl)-, hydrochloride typically involves HPLC analysis to verify purity, along with standard characterization techniques such as NMR and mass spectrometry. Reputable suppliers provide comprehensive analytical data sheets to ensure researchers receive material meeting strict quality standards for their specific applications.

Environmental considerations for this compound include proper disposal methods to prevent ecosystem contamination. While not classified as highly hazardous, responsible handling practices are essential. The scientific community continues to develop greener synthetic routes for piperidine-based compounds, reflecting the growing emphasis on sustainable chemistry practices.

Future research directions for CAS 41821-48-1 may explore its potential in medicinal chemistry more extensively, particularly in structure-activity relationship studies. The compound's modular nature allows for systematic modification, making it valuable for probing biological targets. Additionally, its applications in materials science may expand as researchers develop new functional materials with tailored properties.

For researchers sourcing Piperidine, 1-(2-chloropropyl)-, hydrochloride, it's important to verify supplier credentials and request certificates of analysis. The compound is available in various quantities, from small research samples to bulk quantities for industrial applications. Current market trends show increasing customization options, with some suppliers offering tailored purity grades or packaging solutions.

In summary, Piperidine, 1-(2-chloropropyl)-, hydrochloride (CAS 41821-48-1) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of structural features and reactivity continues to make it valuable for both established uses and emerging applications in cutting-edge research areas.

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